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Introduction
ONO-7300243 is a potent and novel antagonist of the Lysophosphatidic Acid Receptor 1

(LPA1).[1][2] LPA1 is a G protein-coupled receptor (GPCR) that, upon activation by its

endogenous ligand lysophosphatidic acid (LPA), triggers a signaling cascade leading to various

cellular responses, including intracellular calcium mobilization.[1] This makes the measurement

of intracellular calcium a robust method for assessing the antagonist activity of compounds like

ONO-7300243. These application notes provide a detailed protocol for an intracellular calcium

mobilization assay to determine the potency of ONO-7300243 as an LPA1 antagonist.

Principle of the Assay
This assay quantifies the ability of ONO-7300243 to inhibit the increase in intracellular calcium

concentration induced by an LPA1 receptor agonist. Cells expressing the LPA1 receptor are

pre-loaded with a calcium-sensitive fluorescent dye. When the LPA1 receptor is activated by an

agonist, Gq/11 proteins are stimulated, leading to the activation of phospholipase C (PLC).

PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate

(IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum,

causing the release of stored calcium into the cytoplasm. The fluorescent dye binds to the

increased intracellular calcium, resulting in a change in its fluorescence intensity, which can be

measured to determine receptor activation. In the presence of an antagonist like ONO-
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7300243, the agonist-induced calcium mobilization is inhibited in a concentration-dependent

manner, allowing for the determination of the antagonist's potency (e.g., IC50 value).

Data Presentation
Table 1: In Vitro Activity of ONO-7300243

Parameter Value Cell Line
Assay
Conditions

Reference

IC50 160 nM

CHO cells stably

expressing

human LPA1

Intracellular

Ca2+

mobilization

assay with Fura-

2 AM dye.[2]

[2]
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Preparation

Assay Execution

Data Analysis

Seed CHO-hLPA1 cells
in 96-well plate

Incubate for 48h

Load cells with
Fura-2 AM dye

Wash and incubate

Measure baseline
fluorescence

Add ONO-7300243
(Antagonist)

Incubate

Add LPA
(Agonist)

Measure fluorescence
response

Calculate F340/F380 ratio

Determine % Inhibition

Generate dose-response curve
and calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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